![molecular formula C10H12N2O2 B1628097 7-Nitro-2,3,4,5-tetrahydro-1H-benzo[B]azepine CAS No. 444588-17-4](/img/structure/B1628097.png)
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[B]azepine
Cat. No. B1628097
Key on ui cas rn:
444588-17-4
M. Wt: 192.21 g/mol
InChI Key: HWOWTNBPVSVMNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[c:7]([cH:14][cH:15]1)[NH:8][C:9](=[O:13])[CH2:10][CH2:11][CH2:12]2>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[c:7]([cH:14][cH:15]1)[NH:8][CH2:9][CH2:10][CH2:11][CH2:12]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCCc2cc([N+](=O)[O-])ccc2N1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=[N+]([O-])c1ccc2c(c1)CCCCN2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
